Cas no 921530-61-2 (4-chloro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide)

• Product Name: 4-chloro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
• CAS No: 921530-61-2
• MF: C₁₉H₁₅ClFN₃O₂
• MW: 371.792706727982
• CID: 6064375
• PubChem ID: 20932372
• Update Time: 2025-05-19

4-chloro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide
• Benzamide, 4-chloro-N-[2-[3-(4-fluorophenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-
• 4-chloro-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]benzamide
• 4-chloro-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide
• F2236-0230
• 4-chloro-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzamide
• 921530-61-2
• AKOS001970386

• Inchi： 1S/C19H15ClFN3O2/c20-15-5-1-14(2-6-15)19(26)22-11-12-24-18(25)10-9-17(23-24)13-3-7-16(21)8-4-13/h1-10H,11-12H2,(H,22,26)
• InChI Key： BTNOQWXTSRYTTR-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=C(F)C=C2)C=CC1=O)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 371.0836826g/mol
• Monoisotopic Mass: 371.0836826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 13.84±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-chloro-N-{2-3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}benzamide

4-Chloro-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide: A Comprehensive Overview

The compound 4-chloro-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide, identified by the CAS number 921530-61-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule incorporates a benzamide core with a substituted pyridazine ring, making it a valuable subject for both academic and industrial research.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of a fluorine atom at the para position of the phenyl group introduces additional electronic effects, enhancing the molecule's reactivity and selectivity in various reactions. This feature has been exploited in recent research to design more potent and selective inhibitors for therapeutic targets such as protein kinases and proteases.

The synthesis of 4-chloro-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed transition metal-catalyzed coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to construct the pyridazine ring system efficiently. These methods not only improve the yield but also enhance the purity of the final product, making it suitable for advanced biological assays.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies conducted by Smith et al. (2023) demonstrated that this compound exhibits moderate inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The incorporation of a chloro group at the para position of the benzamide moiety further modulates its pharmacokinetic properties, potentially improving its bioavailability and half-life in vivo.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies suggest that the molecule interacts with key residues in the active site through hydrogen bonding and hydrophobic interactions, contributing to its inhibitory activity. Such findings underscore the importance of rational drug design in optimizing the potency and selectivity of small molecule inhibitors.

Looking ahead, ongoing research is focused on further modifying this compound to enhance its therapeutic potential. Chemists are exploring variations in the substituents on both the benzamide and pyridazine rings to investigate their effects on activity and selectivity. Additionally, efforts are being made to scale up the synthesis process for preclinical testing, paving the way for potential clinical applications.

In conclusion, 4-chloro-N-{2-[3-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}benzamide represents a promising lead compound in contemporary drug discovery research. Its unique structure, combined with advanced synthetic methodologies and computational tools, positions it as a valuable asset in developing novel therapeutic agents for various diseases.